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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzaldehyde

CAS No.: 90050-59-2

Cat. No.: B1279380

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2-methylbenzaldehyde is a valuable substituted aromatic aldehyde that serves as a

key intermediate in the synthesis of a wide array of more complex molecules, particularly in the

pharmaceutical and fine chemical industries.[1] Its bifunctional nature, possessing both a

reactive aldehyde group and a bromine atom on the aromatic ring, allows for a diverse range of

chemical transformations. The aldehyde functionality can readily undergo reactions such as

Wittig olefination, Grignard additions, reductive amination, and condensation reactions, while

the bromo substituent provides a handle for palladium-catalyzed cross-coupling reactions like

Suzuki, Heck, and Sonogashira couplings.[1] This versatility makes it an indispensable building

block for the construction of novel compounds with desired biological or material properties.[1]

This guide provides a detailed examination of the primary synthetic routes to 5-Bromo-2-
methylbenzaldehyde, offering in-depth protocols and mechanistic insights to aid researchers

in its efficient preparation.
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A summary of the key physical and chemical properties of 5-Bromo-2-methylbenzaldehyde is

presented in the table below.

Property Value Source

CAS Number 90050-59-2 [2]

Molecular Formula C₈H₇BrO [2][3]

Molecular Weight 199.04 g/mol [2]

Appearance Not specified, likely a solid

SMILES CC1=C(C=C(C=C1)Br)C=O [2][3]

InChIKey
YILPAIKZHXATHY-

UHFFFAOYSA-N
[2][3]

Synthetic Strategies
The synthesis of 5-Bromo-2-methylbenzaldehyde can be approached through several

strategic pathways. The most common and practical methods involve either the direct

electrophilic bromination of the aromatic ring of 2-methylbenzaldehyde or a multi-step synthesis

commencing from a pre-brominated precursor. This guide will focus on two primary, well-

established routes:

Route A: Direct Bromination of 2-Methylbenzaldehyde

Route B: Synthesis from 5-Bromo-2-methylbenzoic Acid via Reduction

Route A: Direct Electrophilic Aromatic Bromination of 2-
Methylbenzaldehyde
This method represents the most direct approach to 5-Bromo-2-methylbenzaldehyde. The

success of this strategy hinges on the regioselectivity of the bromination reaction. The aromatic

ring of 2-methylbenzaldehyde is activated by the electron-donating methyl group, which is an

ortho, para-director. Conversely, the aldehyde group is an electron-withdrawing, meta-directing

group. The concerted influence of these two substituents directs the incoming electrophile
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(bromine) to the position para to the methyl group and meta to the aldehyde group, which is the

desired C-5 position.

Reaction Mechanism:

The reaction proceeds via a classic electrophilic aromatic substitution mechanism. A Lewis acid

catalyst is often employed to polarize the bromine molecule, generating a more potent

electrophile that is then attacked by the electron-rich aromatic ring.

Direct Bromination of 2-Methylbenzaldehyde

2-Methylbenzaldehyde

5-Bromo-2-methylbenzaldehyde

  Br2, Lewis Acid

Bromine

Lewis Acid (e.g., AlCl3)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the direct bromination of 2-methylbenzaldehyde.

Experimental Protocol:

The following protocol is a general procedure adapted from similar bromination reactions of

substituted benzaldehydes.[4]

Materials:

2-Methylbenzaldehyde

N-Bromosuccinimide (NBS) or Bromine (Br₂)
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Anhydrous Aluminum Chloride (AlCl₃) or other suitable Lewis acid

Concentrated Sulfuric Acid or Dichloromethane as solvent

Ice

Hexane or other suitable extraction solvent

Anhydrous Sodium Sulfate

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

condenser, dissolve 2-methylbenzaldehyde (1 equivalent) in the chosen solvent (e.g.,

concentrated sulfuric acid).

Add the Lewis acid catalyst (e.g., anhydrous AlCl₃, 0.08 equivalents) to the solution.

Heat the mixture to the desired reaction temperature (e.g., 60°C).

Slowly add the brominating agent (e.g., N-bromosuccinimide, 1.05 equivalents) portion-wise

to the stirred solution over a period of 1-2 hours.

Maintain the reaction temperature and continue stirring for 3-8 hours, monitoring the

progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, carefully pour the reaction mixture into ice water to quench the reaction.

Extract the aqueous mixture with a suitable organic solvent (e.g., hexane).

Wash the combined organic layers with water and then with a saturated aqueous solution of

sodium chloride (brine).

Dry the organic phase over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure using a rotary evaporator.
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Purify the crude product by vacuum distillation to obtain 5-Bromo-2-methylbenzaldehyde.

Data Summary:

Parameter Value Reference

Starting Material 2-Methylbenzaldehyde [4]

Brominating Agent N-Bromosuccinimide [4]

Catalyst Anhydrous Aluminum Chloride [4]

Solvent Concentrated Sulfuric Acid [4]

Reaction Temperature 60°C [4]

Reaction Time 3-8 hours [4]

Yield
~80% (reported for a similar

reaction)
[4]

Route B: Synthesis from 5-Bromo-2-methylbenzoic Acid
An alternative and often cleaner route involves the synthesis of the corresponding benzoic acid

followed by its reduction to the aldehyde. This multi-step approach can offer better control over

isomer formation and may be preferable if the direct bromination of the aldehyde proves to be

low-yielding or produces difficult-to-separate byproducts.

Step 1: Synthesis of 5-Bromo-2-methylbenzoic Acid

This intermediate can be prepared by the direct bromination of 2-methylbenzoic acid.
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Synthesis of 5-Bromo-2-methylbenzoic Acid

2-Methylbenzoic Acid

5-Bromo-2-methylbenzoic Acid
  Brominating Agent,

  Conc. H2SO4

Bromine or
1,3-dibromo-5,5-dimethyl-

2,4-imidazolidinedione

Conc. H2SO4
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Figure 2: Synthetic workflow for the preparation of 5-Bromo-2-methylbenzoic acid.

Experimental Protocol for 5-Bromo-2-methylbenzoic Acid:[5]

Materials:

2-Methylbenzoic acid

Bromine or 1,3-dibromo-5,5-dimethyl-2,4-imidazolidinedione

Concentrated sulfuric acid

Ethanol

Ice water

Procedure:

In a reaction vessel, dissolve 2-methylbenzoic acid (1.0 equivalent) in concentrated sulfuric

acid at room temperature.
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Add 1,3-dibromo-5,5-dimethyl-2,4-imidazolidinedione (0.55 equivalents) to the solution and

stir at room temperature for 5 hours.

Slowly pour the reaction mixture onto ice-cold water to precipitate the product.

Filter the solid and dry it under a vacuum to afford crude 5-Bromo-2-methylbenzoic acid.

The crude product can be further purified by recrystallization from ethanol.

Data Summary:

Parameter Value Reference

Starting Material 2-Methylbenzoic Acid [5]

Brominating Agent
1,3-dibromo-5,5-dimethyl-2,4-

imidazolidinedione
[5]

Solvent Concentrated Sulfuric Acid [5]

Reaction Time 5 hours [5]

Yield 88% [5]

Step 2: Reduction of 5-Bromo-2-methylbenzoic Acid to 5-Bromo-2-methylbenzaldehyde

The reduction of a carboxylic acid to an aldehyde requires careful selection of the reducing

agent to avoid over-reduction to the corresponding alcohol. Several methods are suitable for

this transformation. A common and effective method is the conversion of the carboxylic acid to

an acid chloride followed by reduction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.chemicalbook.com/synthesis/5-bromo-2-methylbenzoic-acid.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-methylbenzoic-acid.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-methylbenzoic-acid.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-methylbenzoic-acid.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-methylbenzoic-acid.htm
https://www.benchchem.com/product/b1279380/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-5-bromo-2-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction of 5-Bromo-2-methylbenzoic Acid

5-Bromo-2-methylbenzoic Acid 5-Bromo-2-methylbenzoyl
chloride

  SOCl2

Thionyl Chloride (SOCl2)

5-Bromo-2-methylbenzaldehyde
  Reducing Agent

Reducing Agent
(e.g., LiAlH(OtBu)3)
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Figure 3: Synthetic workflow for the reduction of 5-Bromo-2-methylbenzoic acid to the

corresponding aldehyde.

Experimental Protocol for Reduction:

This is a general procedure for the reduction of a carboxylic acid to an aldehyde via the acid

chloride.

Materials:

5-Bromo-2-methylbenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous solvent (e.g., Dichloromethane, THF)

A suitable reducing agent such as Lithium tri-tert-butoxyaluminum hydride (LiAlH(OtBu)₃)

Anhydrous ether or THF

Aqueous workup solutions (e.g., dilute HCl, saturated NaHCO₃, brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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Acid Chloride Formation: In a flame-dried, two-neck round-bottom flask under an inert

atmosphere, suspend 5-Bromo-2-methylbenzoic acid (1.0 equivalent) in an anhydrous

solvent like dichloromethane. Add a catalytic amount of DMF. Slowly add thionyl chloride (1.2

equivalents) or oxalyl chloride. Stir the reaction mixture at room temperature until the

evolution of gas ceases and the reaction is complete (monitored by TLC or IR). Remove the

excess thionyl chloride and solvent under reduced pressure.

Reduction: In a separate flame-dried flask under an inert atmosphere, prepare a solution of

the reducing agent (e.g., LiAlH(OtBu)₃) in anhydrous THF. Cool the solution to a low

temperature (e.g., -78°C). Slowly add a solution of the crude 5-Bromo-2-methylbenzoyl

chloride in anhydrous THF to the reducing agent solution via a dropping funnel.

Allow the reaction mixture to stir at low temperature for several hours, monitoring the

consumption of the acid chloride by TLC.

Workup: Quench the reaction by the slow addition of a suitable quenching agent (e.g., water

or a saturated aqueous solution of ammonium chloride). Allow the mixture to warm to room

temperature.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with dilute acid, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting aldehyde by column chromatography or distillation.

Conclusion
The synthesis of 5-Bromo-2-methylbenzaldehyde is achievable through well-established

synthetic organic chemistry methodologies. The choice between direct bromination of 2-

methylbenzaldehyde and a multi-step approach via the corresponding benzoic acid will depend

on factors such as the availability of starting materials, desired purity, and the scale of the

reaction. The direct bromination route is more atom-economical, while the multi-step synthesis

may offer higher purity and more reliable outcomes. The detailed protocols and mechanistic
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discussions provided in this guide serve as a valuable resource for researchers and

professionals engaged in the synthesis of this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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